Cas no 610311-52-9 (3-methyl-5-(1H-pyrrol-1-yl)isoxazole)

• Product Name: 3-methyl-5-(1H-pyrrol-1-yl)isoxazole
• CAS No: 610311-52-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1057654
• PubChem ID: 45088184
• Update Time: 2025-04-20

3-methyl-5-(1H-pyrrol-1-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(1H-pyrrol-1-yl)isoxazole
• 3-methyl-5-pyrrol-1-yl-1,2-oxazole
• Isoxazole, 3-methyl-5-(1H-pyrrol-1-yl)- (9CI)
• DB-287731
• 610311-52-9
• 3-Methyl-5-(1H-pyrrol-1-yl)-1,2-oxazole
• Isoxazole, 3-methyl-5-(1H-pyrrol-1-yl)-
• DTXSID20666268

• Inchi： 1S/C8H8N2O/c1-7-6-8(11-9-7)10-4-2-3-5-10/h2-6H,1H3
• InChI Key： WDIYXXRPSJZDCD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31A^2
• XLogP3: 1.5